Cas no 104795-85-9 (Methyl 6-chlorobenzo[b]thiophene-2-carboxylate)

Methyl 6-chlorobenzo[b]thiophene-2-carboxylate structure
104795-85-9 structure
Product Name:Methyl 6-chlorobenzo[b]thiophene-2-carboxylate
CAS No:104795-85-9
MF:C10H7ClO2S
MW:226.679380655289
MDL:MFCD09027103
CID:1027360
PubChem ID:18526200
Update Time:2025-04-20

Methyl 6-chlorobenzo[b]thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 6-chlorobenzo[b]thiophene-2-carboxylate
    • methyl 6-chloro-1-benzothiophene-2-carboxylate
    • 6-chlorobenzo[b]thiophene-2-carboxylic acid methyl ester
    • 6-chloro-benzo[b]thiophene-2-carboxylic acid methyl ester
    • ANW-55222
    • CTK6I9615
    • SBB097044
    • SureCN1397715
    • Methyl 6-chloro-1-benzothiophene-2-carboxylate, 6-Chloro-2-(methoxycarbonyl)benzo[b]thiophene
    • Methyl 6-Chlorobenzothiophene-2-carboxylate
    • O11968
    • DB-308381
    • MFCD09027103
    • CS-0150787
    • SY104151
    • AKOS005072813
    • YKNFICOVOXVEIN-UHFFFAOYSA-N
    • AMY30512
    • A922032
    • 104795-85-9
    • GA-0927
    • Methyl6-chlorobenzo[b]thiophene-2-carboxylate
    • SCHEMBL1397715
    • DTXSID20594799
    • MDL： MFCD09027103
    • Inchi： 1S/C10H7ClO2S/c1-13-10(12)9-4-6-2-3-7(11)5-8(6)14-9/h2-5H,1H3
    • InChI Key： YKNFICOVOXVEIN-UHFFFAOYSA-N
    • SMILES： ClC1C=CC2C=C(C(=O)OC)SC=2C=1

Computed Properties

  • Exact Mass: 225.98600
  • Monoisotopic Mass: 225.9855283g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 54.5Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Melting Point: 107-109
  • Boiling Point: 338.7°C at 760 mmHg
  • Flash Point: 158.6±22.3 °C
  • Refractive Index: 1.646
  • PSA: 54.54000
  • LogP: 3.34130
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

Methyl 6-chlorobenzo[b]thiophene-2-carboxylate Security Information

Methyl 6-chlorobenzo[b]thiophene-2-carboxylate Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Methyl 6-chlorobenzo[b]thiophene-2-carboxylate Pricemore >>

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